Cas no 339008-91-2 (5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid)
339008-91-2 structure
Product Name:5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
CAS No:339008-91-2
MF:C13H8Cl3NO3
MW:332.566520690918
MDL:MFCD00140087
CID:3061559
PubChem ID:1482991
Update Time:2025-04-21
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid
- MFCD00140087
- 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxopyridine-3-carboxylic acid
- AKOS005070960
- 339008-91-2
- 7E-370S
- 5-chloro-1-[(3,4-dichlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
- 5-chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6- dihydro-3-pyridinecarboxylic acid
- CS-0367112
- 5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
- SCHEMBL2525802
-
- MDL: MFCD00140087
- Inchi: 1S/C13H8Cl3NO3/c14-9-2-1-7(3-10(9)15)5-17-6-8(13(19)20)4-11(16)12(17)18/h1-4,6H,5H2,(H,19,20)
- InChI Key: UNVCOKQZRGHXKJ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CN(C1=O)CC1C=CC(=C(C=1)Cl)Cl
Computed Properties
- Exact Mass: 330.956976Da
- Monoisotopic Mass: 330.956976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Melting Point: 227-229°
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Security Information
- HazardClass:IRRITANT
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 045235-500mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95% |
339008-91-2 | >95% | 500mg |
$486.00 | 2023-09-09 | |
| Matrix Scientific | 045235-1g |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95% |
339008-91-2 | >95% | 1g |
$603.00 | 2023-09-09 | |
| Matrix Scientific | 045235-5g |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid, >95% |
339008-91-2 | >95% | 5g |
$1384.00 | 2023-09-09 | |
| TRC | C029530-250mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid |
339008-91-2 | 250mg |
$ 435.00 | 2022-06-06 | ||
| TRC | C029530-500mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic Acid |
339008-91-2 | 500mg |
$ 720.00 | 2022-06-06 | ||
| A2B Chem LLC | AI73835-1mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
339008-91-2 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI73835-5mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
339008-91-2 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI73835-10mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
339008-91-2 | >95% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI73835-500mg |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
339008-91-2 | >95% | 500mg |
$466.00 | 2024-04-20 | |
| A2B Chem LLC | AI73835-1g |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid |
339008-91-2 | >95% | 1g |
$638.00 | 2024-04-20 |
5-Chloro-1-(3,4-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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